N-allyl-4-[(ethylsulfonyl)(methyl)amino]benzamide

• IUPAC Name: 4-[ethylsulfonyl(methyl)amino]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C13H18N2O3S/c1-4-10-14-13(16)11-6-8-12(9-7-11)15(3)19(17,18)5-2/h4,6-9H,1,5,10H2,2-3H3,(H,14,16)
• InChI Key: AOXYESZZFFLBPY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N(C)C1=CC=C(C=C1)C(=O)NCC=C
• Molecular Formula: C13H18N2O3S
• Molecular Weight: 282.36 g/mol

Description

N-allyl-4-[(ethylsulfonyl)(methyl)amino]benzamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as AEBSF, and it is primarily used as a serine protease inhibitor.

Mechanism of Action

The mechanism of action of AEBSF involves the reversible inhibition of serine proteases. It binds to the active site of the enzyme and forms a covalent bond with the serine residue, thereby blocking the enzyme's activity. This inhibition is reversible, and the enzyme activity can be restored by removing the inhibitor.
Biochemical and Physiological Effects:
AEBSF has several biochemical and physiological effects, primarily related to its inhibition of serine proteases. It has been shown to inhibit blood coagulation, fibrinolysis, and platelet aggregation. AEBSF has also been shown to have anti-inflammatory effects by inhibiting the activity of neutrophil elastase.

Advantages and Limitations for Lab Experiments

AEBSF has several advantages for lab experiments, primarily related to its specificity for serine proteases. It is a potent inhibitor of trypsin, chymotrypsin, and thrombin, and it does not inhibit other proteases. However, AEBSF has some limitations, including its potential for off-target effects and its reversible inhibition of enzymes.

Future Directions

There are several future directions for the research and development of AEBSF. One potential application is in the development of new anticoagulant and antiplatelet drugs. AEBSF could also be used in the development of new anti-inflammatory drugs. Additionally, further research is needed to fully understand the mechanism of action of AEBSF and its potential applications in other fields.

Synthesis Methods

The synthesis of AEBSF is a complex process that involves several steps. The first step is the reaction between 4-aminobenzamidine and ethylsulfonylmethyl chloride to produce N-(ethylsulfonylmethyl)-4-aminobenzamidine. This intermediate is then reacted with allyl bromide to produce N-allyl-N-(ethylsulfonylmethyl)-4-aminobenzamidine. Finally, this compound is reacted with sodium hydroxide to produce N-allyl-4-[(ethylsulfonyl)(methyl)amino]benzamide.

Scientific Research Applications

AEBSF has several scientific research applications, primarily in the field of protease inhibition. It is commonly used in enzymatic assays to inhibit serine proteases such as trypsin, chymotrypsin, and thrombin. AEBSF has also been used in studies related to blood coagulation, fibrinolysis, and platelet aggregation.